Cas no 4427-22-9 (N-hydroxypyridine-4-carboxamide)

• Product Name: N-hydroxypyridine-4-carboxamide
• CAS No: 4427-22-9
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD01717752
• CID: 929398
• PubChem ID: 72967
• Update Time: 2025-04-19

N-hydroxypyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide,N-hydroxy-(9CI)
• N-hydroxy-4-Pyridinecarboxamide
• N-hydroxypyridine-4-carboxamide
• 4-hydroxycarbamoylpyridine
• 4-picolinehydroxamic acid
• 4-pyridinecarbohydroxamic acid
• 4-Pyridinecarboxamide, N-hydroxy-
• AC1Q5QCJ
• isonicotinehydroxamic acid
• isonicotinohydroxamic acid
• Isonicotinylhydroxamic acid
• M 838
• N-Hydroxyisonicotinamide
• pyridine-4-carbhydroxamic acid
• Pyridine-4-carbohydroxamic acid
•  
• BRD-K55478147-001-01-9
• NSC 91840
• DB-070525
• Q27215667
• AKOS000184484
• SCHEMBL2998145
• Pyridine-4-carboxamide, N-hydroxy-
• N-hydroxy isonicotinamide
• DTXSID20196095
• NSC-91840
• N-Hydroxyisonicotinamide #
• 4-pyridinecarbohydroxamic
• Oprea1_256417
• CHEBI:125317
• 4-Pyridinehydroxamic acid
• UNII-F0UQ8FE3Y1
• CHEMBL454652
• NCIOpen2_001496
• EN300-1294295
• CS-0290172
• F0UQ8FE3Y1
• 4427-22-9
• NSC91840
• PYRIDINIUM-4-HYDROXAMIC ACID

• MDL： MFCD01717752
• Inchi： 1S/C6H6N2O2/c9-6(8-10)5-1-3-7-4-2-5/h1-4,10H,(H,8,9)
• InChI Key： HZNTVAYNXKPCFK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NO

Computed Properties

• Exact Mass: 138.04298
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 62.22
• LogP: 0.59150